Cas no 35966-84-8 (5-Chloro-N-methyl-2-nitroaniline)

5-Chloro-N-methyl-2-nitroaniline structure
35966-84-8 structure
Product Name:5-Chloro-N-methyl-2-nitroaniline
CAS No:35966-84-8
MF:C7H7ClN2O2
MW:186.595680475235
MDL:MFCD00143455
CID:311067
PubChem ID:258041
Update Time:2025-04-19

5-Chloro-N-methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-N-methyl-2-nitroaniline
    • 5-chloro-N-methyl-2-nitroBenzenamine
    • Benzenamine,5-chloro-N-methyl-2-nitro-
    • (5-chloro-2-nitrophenyl)methylamine
    • 2-(methylamino)-4-chloronitrobenzene
    • 4-chloro-2-(methyl)-aminonitrobenzene
    • 5-chloro-N-methyl-2-nitrobenzeneamine
    • N-methyl-5-chloro-2-nitroaniline
    • Benzenamine, 5-chloro-N-methyl-2-nitro-
    • NSC86687
    • YWJPRGWHZDSXML-UHFFFAOYSA-N
    • N-Methyl-2-nitro-5-chloroaniline
    • 4-chloro-2-methylaminonitrobenzene
    • STR04808
    • STK157708
    • SBB003701
    • NE34099
    • 5-CHLORO-2-NITRO-N-METHYLANILINE
    • N-(5-chloro-2-nitrophenyl)-N-me
    • AKOS000291538
    • NSC-86687
    • CS-0046185
    • SY157947
    • EN300-173934
    • N-(5-chloro-2-nitrophenyl)-N-methylamine
    • 35966-84-8
    • MFCD00143455
    • NSC 86687
    • SCHEMBL487351
    • A874486
    • DTXSID90292997
    • FT-0620279
    • F51213
    • DA-37444
    • MDL： MFCD00143455
    • Inchi： 1S/C7H7ClN2O2/c1-9-6-4-5(8)2-3-7(6)10(11)12/h2-4,9H,1H3
    • InChI Key： YWJPRGWHZDSXML-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C=1)NC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 186.02000
  • Monoisotopic Mass: 186.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 57.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.4800 (rough estimate)
  • Melting Point: 104-107 °C
  • Boiling Point: 318.1°C at 760 mmHg
  • Flash Point: 146.2°C
  • Refractive Index: 1.5560 (estimate)
  • PSA: 57.85000
  • LogP: 2.88610
  • Solubility: Not available

5-Chloro-N-methyl-2-nitroaniline Security Information

5-Chloro-N-methyl-2-nitroaniline Customs Data

  • HS CODE：2921430090
  • Customs Data：

    China Customs Code:

    2921430090

    Overview:

    2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

    Summary:

    HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Chloro-N-methyl-2-nitroaniline Pricemore >>

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5-Chloro-N-methyl-2-nitroaniline Production Method

5-Chloro-N-methyl-2-nitroaniline Related Literature

  • 1. 567. Quinoxaline derivatives. Part VI. Molecular rearrangements of 3,4-dihydro-4-methyl-3-oxoquinoxaline-2-carboxy-N-methylanilide 1-oxide, and of nitromalonbis-N-methylanilide
    J. W. Clark-Lewis,G. F. Katekar J. Chem. Soc. 1959 2825
  • 2. One-step synthesis and spectral study of some 1-methylbenzimidazoles, including use of a lanthanide shift reagent
    Gwynn P. Ellis,Richard T. Jones J. Chem. Soc. Perkin Trans. 1 1974 903
  • 3. 273. The mechanisms of N-substitution in glyoxaline derivatives. Part III. Factors determining the orientation of N-methylation in substituted glyoxalines and benzimidazoles
    J. H. Ridd,B. V. Smith J. Chem. Soc. 1960 1363

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